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Compound Name: 4-Chloro-2-iodo-6-methylaniline

Cat. No.: B1368913 Get Quote

An In-depth Technical Guide to 4-Chloro-2-iodo-6-methylaniline (CAS: 69705-29-9)

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Chloro-2-iodo-6-methylaniline,

a halogenated aromatic amine with significant applications as a key intermediate in organic

synthesis. This document is intended for researchers, scientists, and professionals in the fields

of drug development, agrochemicals, and materials science, offering detailed insights into its

properties, synthesis, applications, and safe handling protocols.

Introduction and Strategic Importance
4-Chloro-2-iodo-6-methylaniline (CAS No. 69705-29-9) is a polysubstituted aniline derivative.

The strategic placement of chloro, iodo, and methyl groups on the aniline ring imparts a unique

reactivity profile, making it a valuable building block for the synthesis of complex molecular

architectures. The presence of multiple functional groups, particularly the reactive amino and

iodo moieties, allows for a wide range of chemical transformations. This versatility is leveraged

in the construction of active pharmaceutical ingredients (APIs) and advanced agrochemical

compounds, where precise molecular modifications are critical for achieving desired biological

activity.[1][2]
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The molecular structure of 4-Chloro-2-iodo-6-methylaniline is characterized by a benzene

ring substituted with four different functional groups. This substitution pattern is fundamental to

its chemical behavior and synthetic utility.[3]

Chemical Structure Diagram
Caption: 2D structure of 4-Chloro-2-iodo-6-methylaniline.

Physicochemical Data Summary
The following table summarizes the key physical and chemical properties of 4-Chloro-2-iodo-
6-methylaniline. These properties are essential for designing experimental setups, purification

procedures, and for predicting its behavior in different solvent systems.

Property Value Reference(s)

CAS Number 69705-29-9 [4]

Molecular Formula C₇H₇ClIN [5][6]

Molecular Weight 267.49 g/mol [6]

Monoisotopic Mass 266.93118 Da [5]

Appearance Solid

Melting Point 47 - 49 °C

Purity Typically ≥95% [7]

InChI Key
APOYOBUFTZPTBO-

UHFFFAOYSA-N
[5]

Canonical SMILES CC1=CC(=CC(=C1N)I)Cl [5]

Synthesis and Reactivity Insights
Synthetic Approach
While specific proprietary synthesis routes may vary, a common and logical approach to

synthesizing polysubstituted anilines like 4-Chloro-2-iodo-6-methylaniline involves a multi-

step process starting from a simpler, commercially available aniline derivative. A plausible
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synthetic pathway could involve the halogenation of a corresponding methylaniline. For

instance, an aromatic Finkelstein reaction on a bromo-precursor can be employed to introduce

the iodine atom.[8]

The general procedure for such a reaction involves heating the bromo-aniline with sodium

iodide and a copper(I) iodide catalyst under an inert atmosphere, often with a ligand like N,N'-

dimethylethylenediamine to facilitate the reaction.[8] The chlorination step can be achieved

using various chlorinating agents. The sequence of these halogenation steps is critical to

achieve the desired regioselectivity due to the directing effects of the amino and methyl groups.

Representative Synthesis Workflow
Caption: A plausible synthetic workflow for 4-Chloro-2-iodo-6-methylaniline.

Reactivity Profile
The reactivity of 4-Chloro-2-iodo-6-methylaniline is governed by its functional groups:

Amino Group (-NH₂): This group is a nucleophilic center and can undergo diazotization,

acylation, and alkylation reactions. It is also an ortho-, para-director, though its influence is

modulated by the other substituents.

Iodo Group (-I): The C-I bond is the weakest carbon-halogen bond, making the iodine atom

an excellent leaving group in nucleophilic aromatic substitution reactions. It is also highly

susceptible to participating in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira), which is a cornerstone of modern synthetic chemistry for creating C-C, C-N,

and C-O bonds.

Chloro Group (-Cl): While less reactive than the iodo group, the chlorine atom can also

participate in cross-coupling reactions under more forcing conditions. Its presence offers an

additional site for sequential, selective functionalization.

Aromatic Ring: The electron-donating amino and methyl groups activate the ring towards

electrophilic substitution, while the halogens are deactivating. The positions of these groups

dictate the regioselectivity of further reactions.

Applications in Research and Drug Development
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Halogenated anilines are crucial intermediates in the synthesis of a wide array of fine

chemicals. Their ability to serve as versatile scaffolds allows for the construction of complex

molecules with diverse biological activities.

Pharmaceutical Synthesis: These compounds are fundamental building blocks for creating

APIs.[1] The chlorine atom, in particular, is found in a significant number of FDA-approved

drugs and is known to enhance properties like metabolic stability, membrane permeability,

and binding affinity.[9] While specific drugs derived from this exact molecule are not publicly

detailed, its structure is analogous to intermediates used in the synthesis of kinase inhibitors

and other targeted cancer therapies.[10][11]

Agrochemicals: Similar to its role in pharmaceuticals, 4-Chloro-2-iodo-6-methylaniline
serves as a precursor for advanced agricultural products like herbicides and fungicides.[1][2]

The introduction of specific halogen patterns is a common strategy to modulate the efficacy

and environmental persistence of these agents.

Materials Science: Substituted anilines are also used in the creation of specialized dyes and

pigments, contributing to the development of materials with unique optical and functional

properties.[1]

Safety, Handling, and Spectral Data
Safety and Hazard Information
As with many halogenated aromatic amines, 4-Chloro-2-iodo-6-methylaniline must be

handled with care. The available safety data indicates it is harmful if swallowed or in contact

with skin.
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Hazard Information Details Pictogram(s) Reference(s)

Signal Word Warning GHS07

Hazard Statements

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin.

alt text

Precautionary

Statements

P280: Wear protective

gloves/protective

clothing/eye

protection.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.

[12][13]

Experimental Protocol for Safe Handling
Engineering Controls: Handle this compound only in a well-ventilated area, preferably within

a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.

Dispensing: When weighing or transferring the solid, minimize the creation of dust.

Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from

incompatible materials such as strong oxidizing agents and acids.[12][14]

Disposal: Dispose of waste material and contaminated containers in accordance with local,

state, and federal regulations for hazardous chemical waste.
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Predicted Mass Spectrometry Data
Mass spectrometry is a critical tool for confirming the molecular weight and identity of synthetic

intermediates. The table below shows predicted m/z values for various adducts of the parent

molecule.

Adduct Ion Predicted m/z

[M+H]⁺ 267.93846

[M+Na]⁺ 289.92040

[M+K]⁺ 305.89434

[M+NH₄]⁺ 284.96500

[M-H]⁻ 265.92390

(Data sourced from PubChemLite)[5]

Conclusion
4-Chloro-2-iodo-6-methylaniline is a strategically important chemical intermediate whose

value lies in the unique combination and arrangement of its functional groups. Its versatile

reactivity makes it an essential building block for creating novel and complex molecules in the

pharmaceutical and agrochemical industries. A thorough understanding of its physicochemical

properties, reactivity, and safety protocols is essential for its effective and safe utilization in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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